Cas no 139726-37-7 (Tenuifoliside C)

• Product Name: Tenuifoliside C
• CAS No: 139726-37-7
• MF: C₃₅H₄₄O₁₉
• MW: 768.7125
• CID: 2063057
• Update Time: 2025-05-20

Tenuifoliside C Chemical and Physical Properties

Names and Identifiers

• tenuifoliside C
• 3-O-[(2E)-1-Oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-beta-D-fructofuranosyl alpha-D-glucopyranoside 6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
• [(2R,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-[(2R,3R,4S,5S)-4-hydroxy-2,5-bis(hydroxymethyl)-3-[(E)-3-(3,4,5
• Tenuifoliside C

• Inchi： 1S/C35H44O19/c1-45-19-10-17(11-20(46-2)27(19)40)6-8-25(38)50-15-24-28(41)30(43)31(44)34(51-24)54-35(16-37)33(29(42)23(14-36)53-35)52-26(39)9-7-18-12-21(47-3)32(49-5)22(13-18)48-4/h6-13,23-24,28-31,33-34,36-37,40-44H,14-16H2,1-5H3/b8-6+,9-7+/t23-,24+,28+,29-,30-,31+,33+,34+,35+/m0/s1
• InChI Key： PMGMZCFZCYRJAG-BCLUNCODSA-N
• SMILES： O1[C@@]([H])(C([H])([H])O[H])[C@@]([H])([C@]([H])([C@@]1(C([H])([H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(/C(/[H])=C(\[H])/C2C([H])=C(C(=C(C=2[H])OC([H])([H])[H])O[H])OC([H])([H])[H])=O)O1)O[H])O[H])O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C(C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 768.24800
• Monoisotopic Mass: 768.24767917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 54
• Rotatable Bond Count: 18
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 268
• Molecular Weight: 768.7
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 268.05000
• LogP: -1.11840

Additional information on Tenuifoliside C

Introduction to Tenuifoliside C (CAS No. 139726-37-7)

Tenuifoliside C, a naturally occurring compound with the chemical designation CAS No. 139726-37-7, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential pharmacological applications. This compound, isolated from the plant Tenuifolium, belongs to the class of flavonoid glycosides, which are well-known for their diverse biological activities. The structural complexity and functional groups of Tenuifoliside C make it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of Tenuifoliside C features a flavone backbone substituted with various glycosyl moieties, which contribute to its solubility and bioavailability. Recent studies have highlighted the importance of such structural features in enhancing the pharmacokinetic properties of flavonoid derivatives. The presence of multiple hydroxyl groups and a glycosidic linkage in Tenuifoliside C suggests potential interactions with biological targets, making it an attractive molecule for medicinal chemistry investigations.

In recent years, there has been a surge in research focused on natural products as sources of bioactive compounds. Tenuifoliside C stands out as one of the most studied flavonoid glycosides due to its reported antimicrobial, anti-inflammatory, and antioxidant properties. These activities have been attributed to its ability to modulate various cellular pathways, including those involved in immune response and oxidative stress. The growing body of evidence supporting the efficacy of Tenuifoliside C has prompted researchers to explore its potential as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of Tenuifoliside C is its mechanism of action. Studies have demonstrated that it can inhibit the activity of several enzymes implicated in inflammatory processes, such as COX-2 and LOX. Additionally, its antioxidant properties have been linked to its ability to scavenge free radicals and protect cells from oxidative damage. These findings are particularly relevant in the context of chronic diseases where inflammation and oxidative stress play a significant role.

The synthesis and characterization of Tenuifoliside C have also provided valuable insights into the biosynthetic pathways of flavonoid glycosides. Researchers have utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structure and understand its conformational dynamics. These studies not only contribute to our fundamental understanding of plant secondary metabolites but also provide a foundation for developing synthetic strategies to produce analogs with enhanced bioactivity.

Another area of interest is the pharmacokinetic profile of Tenuifoliside C. Preliminary studies have shown that it exhibits good oral bioavailability and can be detected in biological matrices at significant concentrations after administration. This suggests that it may be suitable for clinical development if further studies confirm its safety and efficacy. The compound's ability to cross the blood-brain barrier is also being explored, as this could open up new possibilities for treating neurological disorders.

The potential applications of Tenuifoliside C extend beyond traditional therapeutic uses. Its antimicrobial properties have led to investigations into its use as an antimicrobial agent against drug-resistant pathogens. Additionally, its anti-inflammatory effects make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The versatility of this compound underscores the importance of natural product research in addressing unmet medical needs.

Future directions in Tenuifoliside C research include exploring its interactions with specific biological targets at the molecular level. Techniques such as crystallography and computational modeling can provide detailed insights into how this compound binds to enzymes and receptors. Such information is crucial for designing derivatives with improved potency and selectivity.

Moreover, the development of novel delivery systems for Tenuifoliside C is another area that warrants further investigation. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of bioactive compounds. By encapsulating Tenuifoliside C within nanoparticles or liposomes, researchers aim to improve its therapeutic efficacy while minimizing side effects.

The economic feasibility of producing Tenuifoliside C on an industrial scale is also being considered. Biotechnological methods, such as cell culture or metabolic engineering, could potentially provide sustainable alternatives to traditional extraction methods. These approaches not only ensure a stable supply but also reduce environmental impact, aligning with global sustainability goals.

In conclusion, Tenuifoliside C (CAS No. 139726-37-7) represents a fascinating example of how natural products can serve as inspiration for drug discovery efforts. Its unique structural features, coupled with promising pharmacological activities, make it a compelling candidate for further development. As research continues to uncover new aspects of this compound's biology and chemistry, it is likely that Tenuifoliside C will play an increasingly important role in addressing various health challenges.